Cas no 1696677-13-0 (5-Fluoro-6-methylpyrimidine-4-thiol)

• Product Name: 5-Fluoro-6-methylpyrimidine-4-thiol
• CAS No: 1696677-13-0
• MF: C₅H₅FN₂S
• MW: 144.170002698898
• CID: 6397664
• PubChem ID: 108150601
• Update Time: 2025-07-19

5-Fluoro-6-methylpyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1696677-13-0
• EN300-4512103
• 5-fluoro-6-methyl-3,4-dihydropyrimidine-4-thione
• 5-fluoro-6-methylpyrimidine-4-thiol
• AKOS040790674
• 5-Fluoro-6-methylpyrimidine-4-thiol

• Inchi： 1S/C5H5FN2S/c1-3-4(6)5(9)8-2-7-3/h2H,1H3,(H,7,8,9)
• InChI Key： KABSTOYXRGBFJP-UHFFFAOYSA-N
• SMILES： S=C1C(=C(C)NC=N1)F

Computed Properties

• Exact Mass: 144.01574750g/mol
• Monoisotopic Mass: 144.01574750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.5Ų

Additional information on 5-Fluoro-6-methylpyrimidine-4-thiol

Introduction to 5-Fluoro-6-methylpyrimidine-4-thiol (CAS No. 1696677-13-0)

5-Fluoro-6-methylpyrimidine-4-thiol is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1696677-13-0, represents a crucial intermediate in the synthesis of various biologically active molecules. The presence of both fluorine and sulfur atoms in its structure imparts distinct chemical properties, making it a valuable building block for further derivatization and functionalization. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the thiol group provides a versatile site for further chemical modifications.

The 5-Fluoro-6-methylpyrimidine-4-thiol molecule belongs to the pyrimidine class of heterocycles, which are widely recognized for their role in numerous biological processes. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively explored in drug discovery due to their potential to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 5-Fluoro-6-methylpyrimidine-4-thiol, with fluorine at the 5-position and a methyl group at the 6-position, along with a thiol group at the 4-position, makes it a particularly interesting candidate for medicinal chemistry applications.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate fluorinated pyrimidines. The fluorine atom can modulate the pharmacokinetic properties of drug candidates by influencing their lipophilicity, solubility, and metabolic clearance. Additionally, the thiol group can participate in covalent bonding interactions, which may enhance drug binding to target proteins. These characteristics have made 5-Fluoro-6-methylpyrimidine-4-thiol a valuable scaffold for designing small-molecule inhibitors and activators.

One of the most compelling aspects of 5-Fluoro-6-methylpyrimidine-4-thiol is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By modifying the structure of 5-Fluoro-6-methylpyrimidine-4-thiol, researchers can generate compounds that selectively inhibit specific kinases, thereby disrupting aberrant signaling pathways. For instance, recent studies have demonstrated that derivatives of this compound can exhibit potent activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

The incorporation of fluorine into kinase inhibitors has been shown to improve their binding affinity and resistance to metabolic degradation. This has led to the development of several fluorinated pyrimidine-based drugs that have entered clinical trials. The thiol group in 5-Fluoro-6-methylpyrimidine-4-thiol also provides an opportunity for covalent targeting of kinases, which can lead to more durable inhibition compared to non-covalent inhibitors. This approach has shown promise in preclinical studies for treating resistant forms of cancer.

Another area where 5-Fluoro-6-methylpyrimidine-4-thiol has found application is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, and targeting these processes with small molecules can be an effective strategy for antiviral therapy. Pyrimidine derivatives have been explored as inhibitors of viral polymerases and proteases. The unique structural features of 5-Fluoro-6-methylpyrimidine-4-thiol, including its fluorine and thiol groups, make it a promising candidate for designing antiviral compounds that can disrupt viral replication cycles.

Recent research has highlighted the potential of 5-Fluoro-6-methylpyrimidine-4-thiol as a precursor for synthesizing nucleoside analogs. Nucleoside analogs are a class of antiviral drugs that mimic natural nucleosides and interfere with viral DNA or RNA synthesis. By functionalizing the pyrimidine core with additional groups such as fluoro or thio substituents, researchers can enhance the potency and selectivity of these analogs. For example, fluorinated pyrimidine nucleoside analogs have shown activity against herpesviruses and hepatitis viruses.

The versatility of 5-Fluoro-6-methylpyrimidine-4-thiol extends beyond pharmaceutical applications into agrochemical research. Pyrimidine derivatives are known to exhibit herbicidal and fungicidal properties due to their ability to inhibit essential enzymatic pathways in plants and fungi. The introduction of fluorine and sulfur atoms into the pyrimidine ring can enhance the bioactivity of these compounds by improving their absorption and translocation within plants or by increasing their stability against environmental degradation.

In conclusion, 5-Fluoro-6-methylpyrimidine-4-thiol (CAS No. 1696677-13-0) is a multifaceted compound with significant potential in various fields of chemical biology and drug discovery. Its unique structural features make it an excellent scaffold for designing biologically active molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, it is likely that 5-Fluoro-(CAS No.)methylpyrimidine-(CAS No.)thiol will remain at the forefront of medicinal chemistry innovation.